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Compound of Interest

Compound Name: NW16

Cat. No.: B15613197 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to assist researchers, scientists, and drug development professionals in

achieving optimal performance from their vacuum systems utilizing NW16 components.

Troubleshooting Guides
Issue: Higher than expected base pressure in the
vacuum system.
This is a common issue that can often be attributed to leaks, outgassing, or contamination

within the system. Follow this guide to diagnose and resolve the problem.

1. Preliminary Checks & Obvious Issues

Visual Inspection: Carefully inspect all NW16 connections for visible gaps, misaligned

clamps, or pinched O-rings. Ensure all clamps are securely fastened.

Audible Leaks: For larger leaks, you may be able to hear a hissing sound when the system is

under vacuum. This is more common in the rough vacuum stages.

Recent System Changes: Have any components been recently added, removed, or

reconfigured? Pay close attention to these areas.

2. Differentiating Between a Leak and Outgassing
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A Residual Gas Analyzer (RGA) is the most definitive tool for this purpose. However, a rate-of-

rise test can also provide valuable clues.

Rate-of-Rise Test:

Pump the system down to its base pressure.

Isolate the vacuum pump from the chamber by closing the high vacuum valve.

Monitor the pressure rise over a set period.

A rapid and linear pressure rise is indicative of a real leak.

A pressure rise that slows down and begins to plateau suggests that outgassing is the

dominant gas load.[1]

RGA Analysis:

Air Leak: A prominent peak at mass-to-charge ratio (m/z) 28 (Nitrogen) and a smaller peak

at m/z 32 (Oxygen) in a roughly 4:1 ratio is a strong indicator of an air leak. The presence

of Argon (m/z 40) can further confirm this.[2]

Outgassing: High peaks at m/z 18 (water vapor) are the most common sign of outgassing,

especially in unbaked systems. Peaks corresponding to hydrocarbons may also be

present if there is oil contamination.[2][3]

3. Locating a Leak

If a leak is suspected, the following methods can be used to pinpoint its location.

Solvent Method (for rough vacuum):

While the system is running, carefully apply a small amount of a volatile solvent like

isopropyl alcohol to suspected leak points (e.g., flange connections).

Monitor the vacuum gauge. A momentary pressure fluctuation (either an increase or

decrease depending on the gauge type) indicates that the solvent has been drawn into the

system at that location.
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Helium Leak Detection (for high and ultra-high vacuum): This is the most sensitive method

for locating small leaks.[4][5][6][7] A detailed protocol is provided in the "Experimental

Protocols" section.

Troubleshooting Flowchart
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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